Cas no 1805319-67-8 (4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine
• CAS No: 1805319-67-8
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4848282
• Update Time: 2025-05-21

4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c8-3-5-4(6(9)10)1-2-11-7(5)12(13)14/h1-2,6H,3H2
• InChI Key： NAYYJMXZLXWJTD-UHFFFAOYSA-N
• SMILES： FCC1C([N+](=O)[O-])=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine

Introduction to 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine (CAS No. 1805319-67-8)

4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine (CAS No. 1805319-67-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the class of nitropyridines, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The presence of multiple fluorine substituents, specifically at the 4- and 3-positions, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The nitropyridine core structure of this compound contributes to its ability to interact with biological targets in a variety of ways. Nitro groups are well-known for their ability to participate in redox reactions, making them useful in the development of prodrugs and bioactivatable compounds. Additionally, the difluoromethyl and fluoromethyl groups introduce electron-withdrawing effects that can influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and resistance to enzymatic degradation. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles significantly. For instance, studies have demonstrated that fluorinated nitropyridines can exhibit potent activity against certain enzymes and receptors, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting various disease-related pathways. For example, recent studies have highlighted its utility in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. The fluorinated substituents play a crucial role in optimizing the interactions between the inhibitor and its target, leading to improved efficacy and selectivity.

The synthesis of 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and electrochemical fluorination have been employed to achieve these objectives. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

From a biological perspective, the nitro group in 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine can be reduced to an amine under appropriate conditions, revealing a versatile intermediate that can be further functionalized. This redox-active property makes it particularly useful in designing prodrugs that release active species in vivo, thereby enhancing therapeutic outcomes. Additionally, the presence of multiple fluorine atoms can influence the compound's solubility and permeability across biological membranes, which are critical factors in drug development.

Recent preclinical studies have explored the potential applications of derivatives of 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine in treating inflammatory diseases and infectious disorders. The structural features of this compound allow it to modulate key signaling pathways involved in these conditions. For instance, researchers have observed that certain derivatives exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes or by modulating cytokine production. These findings suggest that further exploration of this chemical scaffold could yield novel therapeutic agents with significant clinical benefits.

The agrochemical sector has also shown interest in nitropyridines due to their potential as pesticides or herbicides. The electron-withdrawing nature of the nitro group enhances the lipophilicity of these compounds, improving their absorption by plant tissues. Moreover, the fluorinated substituents contribute to their stability under environmental conditions, ensuring prolonged activity once applied. Ongoing research aims to identify derivatives of 4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine that exhibit high efficacy while minimizing ecological impact.

In conclusion,4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine (CAS No. 1805319-67-8) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound and its derivatives,4-(Difluoromethyl)-3-(fluoromethyl)-2-nitropyridine is poised to play an increasingly important role in drug discovery and agricultural innovation.